4-(8-Hydroxyoctyl)morpholine

• Molecular Formula: C12H25NO2
• Molecular Weight: 215.33 g/mol
• IUPAC Name: 8-morpholin-4-yloctan-1-ol
• InChI: InChI=1S/C12H25NO2/c14-10-6-4-2-1-3-5-7-13-8-11-15-12-9-13/h14H,1-12H2
• InChI Key: PTOIVRQTAPWSDD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCCCCCCO

Description

4-(8-Hydroxyoctyl)morpholine is a useful research compound. Its molecular formula is C12H25NO2 and its molecular weight is 215.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 10.0 g (47.8 mmol) of 8-bromo-1-octanol, 10.41 g (120 mmol) of morpholine and tetrahydrofuran was heated to reflux for 3 hr. The cooled reaction mixture was treated with saturated aqueous sodium bicarbonate and extracted with ethyl acetate. The organic phase was washed with brine, dried over magnesium sulfate and concentrated to give 10.50 g of 4-(8-hydroxyoctyl)morpholine.